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Compound of Interest

Compound Name:

tert-Butyl 2-

(triphenylphosphoranylidene)aceta

te

Cat. No.: B153123 Get Quote

CAS Number: 35000-38-5

This technical guide provides a comprehensive overview of tert-Butyl 2-
(triphenylphosphoranylidene)acetate, a key reagent in modern organic synthesis. It is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its properties, applications, and experimental protocols.

Core Compound Information
tert-Butyl 2-(triphenylphosphoranylidene)acetate, also known as (tert-

Butoxycarbonylmethylene)triphenylphosphorane, is a stabilized Wittig reagent widely employed

in the synthesis of α,β-unsaturated esters. Its chemical structure features a triphenylphosphine

ylide functional group attached to a tert-butyl acetate moiety.
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Property Value Reference(s)

CAS Number 35000-38-5 [1][2][3]

Molecular Formula C₂₄H₂₅O₂P [1][3]

Molecular Weight 376.44 g/mol [1]

Appearance
White to off-white crystalline

powder

Melting Point 152-155 °C

Solubility

Soluble in dichloromethane,

chloroform, and ethyl acetate.

Sparingly soluble in water.

Storage
Store in a cool, dry place (2-8

°C) under an inert atmosphere.

Spectroscopic Data
Technique Data Highlights

¹H NMR Spectral data available.

¹³C NMR Spectral data available.

IR Spectral data available.

Mass Spectrometry Spectral data available.

The Wittig Reaction: A Cornerstone of Alkene
Synthesis
The primary application of tert-Butyl 2-(triphenylphosphoranylidene)acetate is in the Wittig

reaction, a Nobel Prize-winning method for the stereoselective synthesis of alkenes from

aldehydes and ketones. As a stabilized ylide, it preferentially forms (E)-alkenes.

Reaction Mechanism
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The reaction proceeds through a concerted [2+2] cycloaddition between the ylide and the

carbonyl compound, forming a transient oxaphosphetane intermediate. This intermediate then

collapses to yield the alkene and triphenylphosphine oxide, the latter being the thermodynamic

driving force for the reaction.
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Caption: Mechanism of the Wittig reaction with a stabilized ylide.

Application in the Synthesis of Bioactive Molecules
tert-Butyl 2-(triphenylphosphoranylidene)acetate is a valuable tool in drug discovery and

development, enabling the synthesis of complex molecules with diverse biological activities.

Notably, it has been utilized in the synthesis of precursors to aldose reductase inhibitors,

podophyllotoxin derivatives, and tautomycin.

Podophyllotoxin Derivatives: Targeting Cancer
Podophyllotoxin and its derivatives are potent anticancer agents that interfere with cell division.

[1][2][3][4] Their mechanism of action involves the inhibition of tubulin polymerization and

topoisomerase II, leading to cell cycle arrest and apoptosis.[1][2] The synthesis of certain

podophyllotoxin analogues can involve a Wittig reaction to construct key structural motifs.

The anticancer effects of podophyllotoxin derivatives are mediated through the disruption of the

cell cycle and induction of apoptosis. By inhibiting tubulin polymerization, they prevent the

formation of the mitotic spindle, arresting cells in the G2/M phase.[1][3] Inhibition of

topoisomerase II leads to DNA strand breaks, further contributing to cell death.
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Caption: Simplified signaling pathway for podophyllotoxin derivatives.

Experimental Protocols
The following section provides a general experimental protocol for a Wittig reaction using tert-
Butyl 2-(triphenylphosphoranylidene)acetate and a specific example for the synthesis of a

key intermediate for a bioactive molecule.

General Wittig Reaction Protocol
This protocol describes a general procedure for the reaction of tert-Butyl 2-
(triphenylphosphoranylidene)acetate with an aldehyde or ketone.
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Materials:

tert-Butyl 2-(triphenylphosphoranylidene)acetate

Aldehyde or Ketone

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add

tert-Butyl 2-(triphenylphosphoranylidene)acetate (1.0-1.2 equivalents).

Add anhydrous solvent (DCM or THF) and stir until the ylide is completely dissolved.

Add a solution of the aldehyde or ketone (1.0 equivalent) in the anhydrous solvent dropwise

to the ylide solution at room temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of ammonium

chloride (NH₄Cl).

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate

under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes.

Experimental Workflow Diagram
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Caption: General workflow for a Wittig reaction and product purification.
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Safety and Handling
tert-Butyl 2-(triphenylphosphoranylidene)acetate should be handled by trained personnel in

a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the

Safety Data Sheet (SDS).

Conclusion
tert-Butyl 2-(triphenylphosphoranylidene)acetate is a versatile and reliable reagent for the

synthesis of (E)-α,β-unsaturated esters via the Wittig reaction. Its utility in the construction of

complex molecular architectures makes it an invaluable tool for researchers in organic

synthesis and drug discovery. The protocols and information provided in this guide are intended

to facilitate its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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